Cas no 2782-43-6 (Benzamide,N-methyl-3,5-dinitro-)

• Product Name: Benzamide,N-methyl-3,5-dinitro-
• CAS No: 2782-43-6
• MF: C₈H₇N₃O₅
• MW: 225.158281564713
• CID: 256820
• PubChem ID: 351138
• Update Time: 2025-04-19

Benzamide,N-methyl-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-methyl-3,5-dinitro-
• N-methyl-3,5-dinitrobenzamide
• 3,5-Dinitro-benzoesaeure-N-methyl-amid
• 3,5-Dinitro-N-methylbenzamide
• 3.5-Dinitro-benzoesaeure-methylamid
• AC1L6XQ6
• AC1Q40K6
• Benzamide, 3,5-dinitro-N-methyl-
• Methyl-3,5-dinitrobenzamid
• N-Methyl-< 3.5-dinitro-benzamid>
• N-Methyl-3,5-dinitrobenzamid
• N-Methyl-3,5-dinitro-benzamide
• N-Methyl-3.5-dinitro-benzamid
• NSC519078
• Oprea1_522522
• STK016331
• DTXSID10325812
• SR-01000314207
• 2782-43-6
• Benzamide, N-methyl-3,5-dinitro-
• SCHEMBL13600434
• JFZRLYPCHVXTRQ-UHFFFAOYSA-N
• AKOS000668457
• N-Methyl-3,5-dinitrobenzamide #
• NSC-519078
• Q22X9X7G8S
• SR-01000314207-1
• UNII-Q22X9X7G8S

• Inchi： 1S/C8H7N3O5/c1-9-8(12)5-2-6(10(13)14)4-7(3-5)11(15)16/h2-4H,1H3,(H,9,12)
• InChI Key： JFZRLYPCHVXTRQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])NC

Computed Properties

• Exact Mass: 225.03861
• Monoisotopic Mass: 225.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.467
• Boiling Point: 378.6°C at 760 mmHg
• Flash Point: 182.8°C
• Refractive Index: 1.606
• PSA: 115.38
• LogP: 2.29990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes